N-pyridin-4-yl-9H-fluorene-3-carboxamide

• IUPAC Name: N-pyridin-4-yl-9H-fluorene-3-carboxamide
• InChI: InChI=1S/C19H14N2O/c22-19(21-16-7-9-20-10-8-16)15-6-5-14-11-13-3-1-2-4-17(13)18(14)12-15/h1-10,12H,11H2,(H,20,21,22)
• InChI Key: MIGCMEOQRKMHTQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)C(=O)NC3=CC=NC=C3)C4=CC=CC=C41
• Molecular Formula: C19H14N2O
• Molecular Weight: 286.3 g/mol

Description

N-pyridin-4-yl-9H-fluorene-3-carboxamide, also known as PF-06463922, is a small molecule inhibitor that is used in scientific research. It is a potent and selective inhibitor of the protein kinase called PAK4, which is involved in various cellular processes such as cell proliferation, migration, and invasion. PF-06463922 has been shown to have potential therapeutic applications in cancer, fibrosis, and other diseases.

Mechanism of Action

N-pyridin-4-yl-9H-fluorene-3-carboxamide is a selective inhibitor of PAK4, which is a protein kinase that plays a key role in various cellular processes. PAK4 is overexpressed in many types of cancer, and its inhibition by N-pyridin-4-yl-9H-fluorene-3-carboxamide leads to the inhibition of cancer cell proliferation, migration, and invasion. N-pyridin-4-yl-9H-fluorene-3-carboxamide binds to the ATP-binding site of PAK4, thereby preventing its activity.
Biochemical and Physiological Effects:
N-pyridin-4-yl-9H-fluorene-3-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the phosphorylation of PAK4 substrates, which are involved in various cellular processes. N-pyridin-4-yl-9H-fluorene-3-carboxamide has also been shown to inhibit the growth and migration of cancer cells, as well as to induce apoptosis in cancer cells. In addition, N-pyridin-4-yl-9H-fluorene-3-carboxamide has been shown to have anti-fibrotic effects in preclinical models of pulmonary fibrosis.

Advantages and Limitations for Lab Experiments

N-pyridin-4-yl-9H-fluorene-3-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of PAK4, which makes it a valuable tool for studying the role of PAK4 in various cellular processes. N-pyridin-4-yl-9H-fluorene-3-carboxamide has also been shown to have potent anti-cancer activity, which makes it a valuable tool for studying cancer biology. However, N-pyridin-4-yl-9H-fluorene-3-carboxamide has some limitations as well. It has poor solubility in aqueous solutions, which makes it difficult to use in some experimental settings. In addition, N-pyridin-4-yl-9H-fluorene-3-carboxamide has not yet been tested in clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on N-pyridin-4-yl-9H-fluorene-3-carboxamide. One potential direction is to study its therapeutic potential in various types of cancer. Another potential direction is to study its anti-fibrotic effects in other fibrotic diseases. In addition, further research is needed to optimize the synthesis and formulation of N-pyridin-4-yl-9H-fluorene-3-carboxamide to improve its solubility and bioavailability. Overall, N-pyridin-4-yl-9H-fluorene-3-carboxamide is a promising tool for studying the role of PAK4 in various cellular processes and has potential therapeutic applications in cancer and fibrosis.

Synthesis Methods

The synthesis of N-pyridin-4-yl-9H-fluorene-3-carboxamide involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The synthesis starts with the reaction of 2-bromo-4-nitropyridine with methyl 2-(2-oxoindolin-3-ylidene)acetate to form an intermediate compound. This intermediate is then reduced to form the corresponding amine, which is then coupled with 9H-fluorene-3-carboxylic acid to form N-pyridin-4-yl-9H-fluorene-3-carboxamide.

Scientific Research Applications

N-pyridin-4-yl-9H-fluorene-3-carboxamide has been extensively studied in various scientific research applications. It has been shown to have potent anti-cancer activity in preclinical models of pancreatic, breast, and lung cancer. N-pyridin-4-yl-9H-fluorene-3-carboxamide has also been shown to inhibit the proliferation and migration of cancer cells, as well as to induce apoptosis (programmed cell death) in cancer cells.